Cas no 2228138-64-3 (4,4,5,5,5-pentafluoro-2,2-dimethylpentanoic acid)

• Product Name: 4,4,5,5,5-pentafluoro-2,2-dimethylpentanoic acid
• CAS No: 2228138-64-3
• MF: C₇H₉F₅O₂
• MW: 220.137180089951
• CID: 6400951
• PubChem ID: 151778019
• Update Time: 2023-12-28

4,4,5,5,5-pentafluoro-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-pentafluoro-2,2-dimethylpentanoic acid
• 2228138-64-3
• EN300-1951508

• Inchi： 1S/C7H9F5O2/c1-5(2,4(13)14)3-6(8,9)7(10,11)12/h3H2,1-2H3,(H,13,14)
• InChI Key： RTZPEJVYRGOCJC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 220.05227034g/mol
• Monoisotopic Mass: 220.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids